Cas no 74109-52-7 (Triphenylene, 2,3,6,7,10,11-hexakis(undecyloxy)-)

Triphenylene, 2,3,6,7,10,11-hexakis(undecyloxy)- structure
74109-52-7 structure
Product Name:Triphenylene, 2,3,6,7,10,11-hexakis(undecyloxy)-
CAS No:74109-52-7
MF:C84H144O6
MW:1250.03858757019
CID:541562
PubChem ID:15531610
Update Time:2025-04-19

Triphenylene, 2,3,6,7,10,11-hexakis(undecyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Triphenylene, 2,3,6,7,10,11-hexakis(undecyloxy)-
    • 2,3,6,7,10,11-hexa(undecoxy)triphenylene
    • 2,3,6,7,10,11-hexakis(undecyloxy)triphenylene
    • DTXSID50573739
    • SCHEMBL202536
    • 74109-52-7
    • Inchi: 1S/C84H144O6/c1-7-13-19-25-31-37-43-49-55-61-85-79-67-73-74(68-80(79)86-62-56-50-44-38-32-26-20-14-8-2)76-70-82(88-64-58-52-46-40-34-28-22-16-10-4)84(90-66-60-54-48-42-36-30-24-18-12-6)72-78(76)77-71-83(89-65-59-53-47-41-35-29-23-17-11-5)81(69-75(73)77)87-63-57-51-45-39-33-27-21-15-9-3/h67-72H,7-66H2,1-6H3
    • InChI Key: ATXGLSORWQBLBD-UHFFFAOYSA-N
    • SMILES: O(CCCCCCCCCCC)C1=C(C=C2C3C=C(C(=CC=3C3C=C(C(=CC=3C2=C1)OCCCCCCCCCCC)OCCCCCCCCCCC)OCCCCCCCCCCC)OCCCCCCCCCCC)OCCCCCCCCCCC

Computed Properties

  • Exact Mass: 1249.09629231g/mol
  • Monoisotopic Mass: 1249.09629231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 90
  • Rotatable Bond Count: 66
  • Complexity: 1210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 35
  • Topological Polar Surface Area: 55.4Ų
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